molecular formula C13H8ClN B286499 6-Chlorobenzo[h]quinoline

6-Chlorobenzo[h]quinoline

Cat. No. B286499
M. Wt: 213.66 g/mol
InChI Key: WQBLWZFTPZJGRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Chlorobenzo[h]quinoline is a heterocyclic organic compound that belongs to the family of quinoline derivatives. It is a pale yellow solid with a molecular formula of C13H8ClN. This compound has attracted significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis.

Mechanism of Action

The mechanism of action of 6-Chlorobenzo[h]quinoline is not well understood. However, it is believed to act by inhibiting the activity of topoisomerase I, which leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
Studies have shown that 6-Chlorobenzo[h]quinoline exhibits significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Chlorobenzo[h]quinoline in lab experiments is its potential as a potent anti-cancer agent. It has also been shown to exhibit good selectivity towards cancer cells, which makes it a promising candidate for further development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 6-Chlorobenzo[h]quinoline. One possible direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of its potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 6-Chlorobenzo[h]quinoline can be achieved through several methods. One of the most common methods is the cyclization of 2-(2-chlorophenyl)aniline with glyoxylic acid. This reaction is usually carried out in the presence of a catalyst such as zinc chloride or aluminum chloride. Another method involves the reaction of 2-chlorobenzoyl chloride with 2-aminophenylacetylene in the presence of a base such as triethylamine.

Scientific Research Applications

6-Chlorobenzo[h]quinoline has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, this compound has been shown to exhibit significant anti-cancer activity against various cancer cell lines. It has also been studied as a potential inhibitor of the enzyme topoisomerase I, which is involved in DNA replication and transcription.

properties

Molecular Formula

C13H8ClN

Molecular Weight

213.66 g/mol

IUPAC Name

6-chlorobenzo[h]quinoline

InChI

InChI=1S/C13H8ClN/c14-12-8-9-4-3-7-15-13(9)11-6-2-1-5-10(11)12/h1-8H

InChI Key

WQBLWZFTPZJGRR-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=CC3=C2N=CC=C3)Cl

Canonical SMILES

C1=CC=C2C(=C1)C(=CC3=C2N=CC=C3)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.